Cas no 1804405-07-9 (2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride
• CAS No: 1804405-07-9
• MF: C₉H₃ClF₆O₃S
• MW: 340.62674164772
• CID: 4794083
• Update Time: 2025-06-14

2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride

• Inchi： 1S/C9H3ClF6O3S/c10-20(18,19)7-4(3-17)1-2-5(8(11,12)13)6(7)9(14,15)16/h1-3H
• InChI Key： XVXVFDLMFTVJAP-UHFFFAOYSA-N
• SMILES： ClS(C1C(C=O)=CC=C(C(F)(F)F)C=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 466
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6

Additional information on 2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride

Research Briefing on 2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride (CAS: 1804405-07-9) in Chemical Biology and Pharmaceutical Applications

2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride (CAS: 1804405-07-9) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its trifluoromethyl and formyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. The presence of electron-withdrawing trifluoromethyl groups enhances its reactivity, making it a valuable tool for targeted chemical modifications.

Recent studies have highlighted the compound's role in the design of covalent inhibitors for serine hydrolases and other nucleophilic enzymes. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in creating irreversible inhibitors of fatty acid amide hydrolase (FAAH), a target for pain management and neurodegenerative diseases. The researchers utilized 2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride as a key building block to introduce a sulfonyl fluoride warhead, which selectively reacts with the active-site serine residue of FAAH. This approach yielded compounds with nanomolar potency and excellent selectivity profiles.

In parallel developments, the compound has found applications in chemical proteomics, where it serves as a reactive handle for activity-based protein profiling (ABPP). A recent Nature Chemical Biology study (2024) employed this sulfonyl chloride derivative to develop novel sulfonyl fluoride probes for mapping reactive cysteines in the human proteome. The trifluoromethyl groups were found to significantly enhance membrane permeability of the probes, addressing a key challenge in live-cell proteomics. This advancement opens new avenues for target identification and validation in drug discovery programs.

The synthetic utility of 2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride extends to materials science as well. A 2023 ACS Applied Materials & Interfaces report described its use in creating sulfonated polymers with exceptional thermal stability and proton conductivity, potentially applicable in fuel cell technologies. The researchers attributed these properties to the synergistic effects of the sulfonyl chloride and trifluoromethyl groups, which create a unique electronic environment in the polymer backbone.

From a safety and handling perspective, recent toxicological assessments (2024) published in Chemical Research in Toxicology have characterized the compound's reactivity profile, emphasizing the need for careful handling due to its potential to form reactive oxygen species upon decomposition. These findings have important implications for industrial-scale production and laboratory use, prompting the development of specialized handling protocols to ensure researcher safety while maintaining compound integrity.

Looking forward, the unique combination of reactivity and selectivity offered by 2,3-Bis(trifluoromethyl)-6-formylbenzenesulfonyl chloride positions it as a promising candidate for further exploration in targeted covalent drug discovery. Current research directions include its application in developing next-generation kinase inhibitors and its potential use in PROTAC (proteolysis targeting chimera) technology, where its reactive groups could facilitate the formation of ternary complexes between target proteins and E3 ubiquitin ligases.